molecular formula C14H20N2O4 B7782177 (2S)-2-azaniumyl-6-(phenylmethoxycarbonylamino)hexanoate

(2S)-2-azaniumyl-6-(phenylmethoxycarbonylamino)hexanoate

Cat. No.: B7782177
M. Wt: 280.32 g/mol
InChI Key: CKGCFBNYQJDIGS-LBPRGKRZSA-N
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Description

The compound with the identifier “(2S)-2-azaniumyl-6-(phenylmethoxycarbonylamino)hexanoate” is a chemical entity listed in the PubChem database. This compound is utilized in various scientific and industrial applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-2-azaniumyl-6-(phenylmethoxycarbonylamino)hexanoate involves a series of chemical reactions under controlled conditions. The specific synthetic routes and reaction conditions are proprietary and typically involve the use of specialized reagents and catalysts to achieve the desired chemical structure.

Industrial Production Methods

Industrial production of this compound is carried out in large-scale chemical reactors. The process involves the precise control of temperature, pressure, and reaction time to ensure high yield and purity of the compound. The production methods are optimized for efficiency and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

(2S)-2-azaniumyl-6-(phenylmethoxycarbonylamino)hexanoate undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized using strong oxidizing agents.

    Reduction: It can be reduced under specific conditions using reducing agents.

    Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

    Substitution: Conditions vary depending on the substituent being introduced, but common reagents include halogens and alkylating agents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

(2S)-2-azaniumyl-6-(phenylmethoxycarbonylamino)hexanoate is used in a wide range of scientific research applications, including:

    Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

    Biology: The compound is used in biochemical assays and as a probe to study biological pathways.

    Medicine: this compound has potential therapeutic applications and is studied for its pharmacological properties.

    Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2S)-2-azaniumyl-6-(phenylmethoxycarbonylamino)hexanoate involves its interaction with specific molecular targets. The compound binds to these targets and modulates their activity, leading to various biochemical and physiological effects. The exact pathways involved are complex and depend on the specific application of the compound.

Comparison with Similar Compounds

(2S)-2-azaniumyl-6-(phenylmethoxycarbonylamino)hexanoate is compared with other similar compounds to highlight its uniqueness. Similar compounds include:

    CID 2632: A compound with similar structural features but different functional groups.

    CID 6540461: Another compound with comparable chemical properties but distinct biological activity.

    CID 5362065: A related compound used in similar industrial applications.

The uniqueness of this compound lies in its specific chemical structure and the resulting properties that make it suitable for a wide range of applications.

Properties

IUPAC Name

(2S)-2-azaniumyl-6-(phenylmethoxycarbonylamino)hexanoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H20N2O4/c15-12(13(17)18)8-4-5-9-16-14(19)20-10-11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10,15H2,(H,16,19)(H,17,18)/t12-/m0/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CKGCFBNYQJDIGS-LBPRGKRZSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)COC(=O)NCCCCC(C(=O)[O-])[NH3+]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C(C=C1)COC(=O)NCCCC[C@@H](C(=O)[O-])[NH3+]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H20N2O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Related CAS

25931-47-9
Details Compound: L-Lysine, N6-[(phenylmethoxy)carbonyl]-, homopolymer
Record name L-Lysine, N6-[(phenylmethoxy)carbonyl]-, homopolymer
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=25931-47-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.

Molecular Weight

280.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1155-64-2
Record name ε-(Benzyloxycarbonyl)-L-lysine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1155-64-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.

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